Cas no 4401-30-3 (4-cycloheptylbutanoic acid)

• Product Name: 4-cycloheptylbutanoic acid
• CAS No: 4401-30-3
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5863094
• PubChem ID: 22612648
• Update Time: 2025-06-09

4-cycloheptylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Cycloheptanebutanoic acid
• CS-0345985
• 4-cycloheptylbutanoic acid
• 4401-30-3
• SCHEMBL7677761
• EN300-1457347
• AKOS015252411

• Inchi： 1S/C11H20O2/c12-11(13)9-5-8-10-6-3-1-2-4-7-10/h10H,1-9H2,(H,12,13)
• InChI Key： YLIATKAZHYMRHE-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)CCCCCC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.972±0.06 g/cm3(Predicted)
• Boiling Point: 301.8±10.0 °C(Predicted)
• pka: 4.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates

Additional information on 4-cycloheptylbutanoic acid

4-Cycloheptylbutanoic Acid: A Comprehensive Overview

4-Cycloheptylbutanoic acid (CAS No. 4401-30-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a cycloheptyl group attached to a butanoic acid backbone, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and mechanisms of action.

The cycloheptyl group in 4-cycloheptylbutanoic acid contributes to its distinct chemical behavior, influencing both its physical properties and biological activity. Researchers have explored its role as a building block in the synthesis of complex molecules, particularly in the development of bioactive compounds. For instance, studies have demonstrated its utility in constructing peptidomimetic structures, which are crucial for mimicking natural peptides and designing novel therapeutic agents.

Recent findings have highlighted the importance of 4-cycloheptylbutanoic acid in the context of enzyme inhibition. By leveraging advanced computational techniques such as molecular docking and dynamics simulations, scientists have identified potential binding modes of this compound with target enzymes. These insights are paving the way for its application in the design of inhibitors for diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, 4-cycloheptylbutanoic acid can be prepared via various routes, including ring-opening reactions and catalytic hydrogenation. The choice of synthetic pathway depends on the desired scale, purity, and cost-effectiveness. Notably, green chemistry approaches have been increasingly adopted to minimize environmental impact, aligning with global sustainability goals.

The physical properties of 4-cycloheptylbutanoic acid, such as melting point, solubility, and stability, are critical factors in determining its suitability for various applications. Experimental data indicate that it exhibits moderate solubility in organic solvents and is stable under physiological conditions, making it a promising candidate for drug delivery systems.

Recent research has also explored the potential of 4-cycloheptylbutanoic acid in materials science. Its ability to form self-assembled monolayers has been investigated for applications in surface modification and nanotechnology. Such studies underscore its versatility across multiple disciplines.

In conclusion, 4-cycloheptylbutanoic acid (CAS No. 4401-30-3) stands as a versatile compound with diverse applications spanning drug discovery, materials science, and synthetic chemistry. Ongoing research continues to uncover new dimensions of its utility, reinforcing its importance in contemporary scientific endeavors.